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Compound of Interest

Compound Name: Sch 30497

CAS No.: 83674-78-6

Cat. No.: B1680893

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sch 79797 is a novel investigational compound with a unique dual mechanism of action,

functioning as both a potent, broad-spectrum antibiotic and a selective antagonist of Protease-

Activated Receptor 1 (PAR1).[1][2] This dual activity makes Sch 79797 a compelling candidate

for in vivo studies in various disease models where bacterial infection and thrombo-

inflammatory processes are intertwined, such as sepsis, infected thrombosis, and severe

bacterial pneumonia.

The antibiotic activity of Sch 79797 is attributed to two independent mechanisms: the inhibition

of dihydrofolate reductase (DHFR), a key enzyme in the folate synthesis pathway, and the

disruption of bacterial membrane integrity.[2] This dual-targeting approach has been shown to

be effective against both Gram-positive and Gram-negative bacteria, with a low frequency of

resistance development.[2]
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As a PAR1 antagonist, Sch 79797 inhibits the cellular effects of thrombin and other proteases

that activate this receptor. PAR1 is known to play a significant role in thrombosis, inflammation,

and vascular permeability.[3] By blocking PAR1, Sch 79797 can potentially mitigate the

inflammatory cascade and pro-thrombotic state associated with severe infections.

These application notes provide detailed protocols for preclinical animal studies designed to

evaluate the efficacy of Sch 79797 in relevant disease models.

Data Presentation
Table 1: Recommended Dosage and Administration
Routes for Sch 79797 in Mice

Administrat
ion Route

Vehicle
Recommen
ded Dose
Range

Needle
Gauge

Maximum
Volume

Reference

Intratracheal

(IT)

Phosphate-

Buffered

Saline (PBS)

10 µM - 50 µL

Intravenous

(IV)
Sterile Saline 1 - 10 mg/kg 27-30G 5 mL/kg

Intraperitonea

l (IP)

Sterile Saline

or 10%

DMSO in

Saline

1 - 20 mg/kg 23-27G 10 mL/kg

Subcutaneou

s (SC)

Sterile Saline

or Sesame

Oil

5 - 50 mg/kg 25-27G 10 mL/kg

Oral Gavage

(PO)

0.5%

Methylcellulo

se

10 - 100

mg/kg
20-22G 10 mL/kg

Table 2: Key Outcome Measures for In Vivo Efficacy
Studies
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Category Endpoint Method

Antibacterial Efficacy
Bacterial load in tissues (e.g.,

lung, spleen, liver) and blood

Colony Forming Unit (CFU)

assay

Survival rate Daily monitoring

Minimum Inhibitory

Concentration (MIC) in vivo

Dose-response studies and

CFU analysis

Anti-inflammatory Effects

Pro-inflammatory cytokine

levels (e.g., TNF-α, IL-6, IL-1β)

in serum or tissue

homogenates

ELISA, Multiplex assay

Myeloperoxidase (MPO)

activity in tissues (neutrophil

infiltration)

Colorimetric assay

Histopathological assessment

of tissue inflammation
H&E staining and scoring

C-reactive protein (CRP) levels

in serum
ELISA

Antithrombotic Effects Thrombus weight and size Gravimetric analysis, imaging

Histological analysis of

thrombus composition

H&E, Masson's trichrome

staining

D-dimer levels in plasma ELISA

Platelet count Automated cell counter

Experimental Protocols
Protocol 1: Murine Model of Severe Bacterial Pneumonia
and Sepsis
This protocol is adapted from a study that demonstrated the efficacy of Sch 79797 in an E. coli-

induced pneumonia model in mice.
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1. Animal Model:

Species: C57BL/6 mice, 8-12 weeks old, male.

Induction of Pneumonia: Anesthetize mice with ketamine/xylazine or isoflurane.

Intratracheally instill 50 µL of a bacterial suspension (e.g., E. coli strain K1, 1 x 10^6 CFU)

using a non-surgical technique.

2. Sch 79797 Administration:

Route: Intratracheal (IT) administration for localized lung delivery or Intraperitoneal

(IP)/Intravenous (IV) for systemic treatment.

Dosing: For IT administration, a dose of 10 µM in 50 µL PBS has been shown to be effective.

For systemic administration, a starting dose of 10 mg/kg can be used.

Timing: Administer Sch 79797 at a clinically relevant time point, for example, 6 hours post-

infection.

3. Outcome Measures:

Survival: Monitor survival daily for up to 7 days.

Bacterial Load: At 24 or 48 hours post-infection, euthanize a subset of animals. Collect

bronchoalveolar lavage (BAL) fluid, lungs, and spleen. Homogenize tissues and perform

serial dilutions for CFU counting on appropriate agar plates.

Lung Injury Assessment:

Histology: Perfuse and fix lungs in 10% formalin. Embed in paraffin, section, and stain with

Hematoxylin and Eosin (H&E). Score lung injury based on alveolar congestion, edema,

and inflammatory cell infiltration.

BAL Fluid Analysis: Centrifuge BAL fluid to pellet cells. Perform a total cell count and

cytospin for differential cell counting. Measure total protein concentration in the

supernatant as an indicator of vascular permeability.
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Inflammatory Markers: Measure levels of TNF-α, IL-6, and other relevant cytokines in BAL

fluid and serum using ELISA or a multiplex assay.

Protocol 2: Murine Model of Polymicrobial Sepsis
Induced by Cecal Ligation and Puncture (CLP)
The CLP model is considered a gold standard for inducing polymicrobial sepsis that mimics the

clinical course in humans.

1. Animal Model:

Species: C57BL/6 or other appropriate mouse strain, 8-12 weeks old.

CLP Procedure:

Anesthetize the mouse using ketamine/xylazine or isoflurane.

Make a small midline laparotomy incision to expose the cecum.

Ligate the cecum distal to the ileocecal valve. The severity of sepsis can be modulated by

the length of the ligated cecum (e.g., 50% ligation for moderate sepsis).

Puncture the ligated cecum once or twice with a 21-gauge or 22-gauge needle.

Gently squeeze the cecum to extrude a small amount of fecal content.

Return the cecum to the peritoneal cavity and close the abdominal wall in two layers.

Administer subcutaneous saline for fluid resuscitation.

2. Sch 79797 Administration:

Route: IP or IV administration is recommended for systemic treatment of sepsis.

Dosing: A starting dose of 10-20 mg/kg can be administered.

Timing: Administer the first dose 1-6 hours after the CLP procedure, followed by subsequent

doses every 12 or 24 hours as needed.
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3. Outcome Measures:

Survival: Monitor survival for at least 7 days.

Bacterial Load: Collect blood and peritoneal lavage fluid at various time points to determine

bacterial counts (CFU).

Systemic Inflammation: Measure serum levels of pro-inflammatory cytokines (TNF-α, IL-6,

IL-1β) and anti-inflammatory cytokines (IL-10).

Organ Dysfunction: Assess organ injury by measuring serum levels of creatinine (kidney),

and alanine aminotransferase (ALT) and aspartate aminotransferase (AST) (liver). Perform

histological examination of major organs (lungs, liver, kidneys).

Coagulation Parameters: Measure plasma levels of D-dimer and platelet counts to assess

for coagulopathy.

Protocol 3: Murine Model of Infected Venous
Thrombosis
This model combines a standard thrombosis model with a bacterial challenge to evaluate the

dual efficacy of Sch 79797.

1. Animal Model:

Species: C57BL/6 mice, 8-12 weeks old.

Induction of Thrombosis:

Inferior Vena Cava (IVC) Ligation (Stasis Model): Anesthetize the mouse and perform a

laparotomy. Dissect the IVC and ligate it just below the renal veins. This induces stasis

and thrombus formation.

Ferric Chloride (FeCl3) Injury Model: Expose the femoral vein or carotid artery. Apply a

small piece of filter paper saturated with 10% FeCl3 to the vessel surface for 3-5 minutes

to induce endothelial injury and subsequent thrombosis.
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Induction of Infection: Immediately following the thrombosis induction, administer a sublethal

dose of a pro-thrombotic bacterium (e.g., Staphylococcus aureus or Streptococcus

pneumoniae) via IV injection.

2. Sch 79797 Administration:

Route: IV or IP administration.

Dosing: 10-20 mg/kg.

Timing: Administer as a prophylactic treatment 30 minutes before the procedure or as a

therapeutic intervention at a defined time point after the induction of infected thrombosis.

3. Outcome Measures:

Thrombus Size and Weight: At a predetermined endpoint (e.g., 48 hours), harvest the

thrombosed vessel segment, excise the thrombus, and measure its wet weight.

Histological Analysis: Fix the vessel with the thrombus in formalin, embed in paraffin, and

stain with H&E and Masson's trichrome to assess thrombus organization and cellular

composition.

Bacterial Load in Thrombus: Homogenize the thrombus and perform CFU plating to quantify

the bacterial burden within the clot.

Systemic and Local Inflammation: Measure cytokine levels in the serum and in the tissue

surrounding the thrombosed vessel.

Coagulation Markers: Analyze plasma for markers of coagulation activation such as D-dimer.

Mandatory Visualization
Signaling Pathways
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Caption: Dual mechanism of action of Sch 79797.

Experimental Workflow
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Caption: Experimental workflow for the murine CLP sepsis model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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